2,4-dihydroxy-N'-(2-methylcyclohexylidene)benzohydrazide

• IUPAC Name: 2,4-dihydroxy-N-[(Z)-(2-methylcyclohexylidene)amino]benzamide
• InChI: InChI=1S/C14H18N2O3/c1-9-4-2-3-5-12(9)15-16-14(19)11-7-6-10(17)8-13(11)18/h6-9,17-18H,2-5H2,1H3,(H,16,19)/b15-12-
• InChI Key: POBGRGCPLLNADS-QINSGFPZSA-N
• Canonical SMILES: CC1CCCCC1=NNC(=O)C2=C(C=C(C=C2)O)O
• Isomeric SMILES: CC\1CCCC/C1=N/NC(=O)C2=C(C=C(C=C2)O)O
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

2,4-dihydroxy-N'-(2-methylcyclohexylidene)benzohydrazide, also known as KMUP-1, is a chemical compound that has been studied extensively for its potential therapeutic applications. It was first synthesized in 2004 by a team of researchers at the National Taiwan University, and since then, it has been the subject of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of 2,4-dihydroxy-N'-(2-methylcyclohexylidene)benzohydrazide is not fully understood, but it is thought to work by modulating various signaling pathways in the body. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in inflammation, oxidative stress, and cell growth, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in the body. It has been shown to reduce inflammation and oxidative stress, improve endothelial function, and inhibit the growth and metastasis of cancer cells. It has also been shown to have neuroprotective effects, including the ability to reduce the accumulation of amyloid-beta plaques in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,4-dihydroxy-N'-(2-methylcyclohexylidene)benzohydrazide in lab experiments is that it has been shown to have a relatively low toxicity profile, which makes it a safer alternative to some other chemical compounds. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are several future directions for research on 2,4-dihydroxy-N'-(2-methylcyclohexylidene)benzohydrazide. One area of focus is the development of new therapeutic applications for the compound, particularly in the areas of cardiovascular disease and cancer. Another area of focus is the elucidation of its mechanism of action, which may help to identify new targets for drug development. Additionally, there is a need for further research on the safety and toxicity of this compound, particularly in human clinical trials.

Scientific Research Applications

2,4-dihydroxy-N'-(2-methylcyclohexylidene)benzohydrazide has been studied for its potential therapeutic applications in a variety of areas, including cardiovascular disease, cancer, and neurological disorders. In cardiovascular disease, it has been shown to have anti-inflammatory and antioxidant effects, which may help to reduce the risk of heart disease and stroke. In cancer, it has been studied for its potential to inhibit tumor growth and metastasis. In neurological disorders, it has been shown to have neuroprotective effects, which may help to prevent or slow the progression of conditions such as Alzheimer's disease and Parkinson's disease.